Cas no 1361476-08-5 (5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine)

• Product Name: 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine
• CAS No: 1361476-08-5
• MF: C₁₀H₅Cl₃N₂O
• MW: 275.518499135971
• CID: 4826787
• Update Time: 2025-05-20

5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine

• Inchi： 1S/C10H5Cl3N2O/c11-5-1-7(9(13)8(12)2-5)10-14-3-6(16)4-15-10/h1-4,16H
• InChI Key： UFSQXKOBHBWYDF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1N=CC(=CN=1)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 3.4
• Topological Polar Surface Area: 46

Additional information on 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine

Comprehensive Overview of 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine (CAS No. 1361476-08-5)

5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine (CAS No. 1361476-08-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of organic molecules known for their diverse biological activities. The presence of a trichlorophenyl group and a hydroxyl moiety in its structure makes it a unique candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and bioactive intermediates.

In recent years, the demand for highly functionalized pyrimidines like 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine has surged due to their role in developing targeted therapies and sustainable agrochemicals. The compound's chlorinated aromatic system contributes to its stability and reactivity, making it a valuable scaffold in medicinal chemistry. Its CAS No. 1361476-08-5 is frequently searched in scientific databases, reflecting its growing relevance in structure-activity relationship (SAR) studies and molecular design.

One of the key trends driving interest in this compound is its potential application in anticancer research. Pyrimidine derivatives are widely explored for their ability to interfere with DNA synthesis and enzyme inhibition, and 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine is no exception. Its structural features align with the search for novel kinase inhibitors, a hot topic in precision medicine. Additionally, its chlorine-rich backbone has implications for crop protection, as similar compounds are used in pesticide formulations.

From a synthetic perspective, CAS No. 1361476-08-5 is often discussed in the context of green chemistry and atom-efficient synthesis. Researchers are optimizing routes to produce this compound with minimal environmental impact, addressing the global push for sustainable chemical processes. Its heterocyclic core also makes it a subject of interest in catalysis and ligand design, particularly in transition-metal-catalyzed reactions.

The compound's physicochemical properties, such as its solubility and thermal stability, are critical for its application in formulation development. Recent studies highlight its compatibility with nanocarrier systems, a trending area in drug delivery. Furthermore, its spectroscopic fingerprints (e.g., NMR, IR) are well-documented, aiding in quality control and regulatory compliance.

In summary, 5-Hydroxy-2-(2,3,5-trichlorophenyl)pyrimidine (CAS No. 1361476-08-5) represents a versatile and scientifically significant compound. Its intersection with drug discovery, agrochemical innovation, and sustainable synthesis positions it as a focal point in modern chemistry. As research advances, this compound is likely to play a pivotal role in addressing challenges in human health and agricultural productivity.